Cas no 29274-17-7 (Diethyl 2-((1H-pyrazol-5-ylamino)methylene)malonate)

• Product Name: Diethyl 2-((1H-pyrazol-5-ylamino)methylene)malonate
• CAS No: 29274-17-7
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 2146193
• Update Time: 2023-08-04

Diethyl 2-((1H-pyrazol-5-ylamino)methylene)malonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-((1H-pyrazol-5-ylamino)methylene)malonate
• BIRVIRDZCKIBDE-UHFFFAOYSA-N
• Diethyl 2-((1H-pyrazol-5-ylamino)methylene)malonate

• Inchi： 1S/C11H15N3O4/c1-3-17-10(15)8(11(16)18-4-2)7-12-9-5-6-13-14-9/h5-7H,3-4H2,1-2H3,(H2,12,13,14)
• InChI Key： BIRVIRDZCKIBDE-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/NC1=CC=NN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 310
• Topological Polar Surface Area: 93.3